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Compound of Interest

Compound Name: Fensulfothion oxon

Cat. No.: B121163

An In-Depth Technical Guide to Fensulfothion
Oxon

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of Fensulfothion oxon, a significant metabolite of the organophosphate insecticide
Fensulfothion. This document details its chemical structure, physicochemical properties,
synthesis, and biological interactions, presenting data in a structured format for ease of
reference and comparison.

Chemical Identity and Structure

Fensulfothion oxon, an organophosphorus compound, is primarily known as a metabolite of
fenthion.[1] Its chemical structure is characterized by a central phosphorus atom double-
bonded to an oxygen atom, a key feature of "oxon" metabolites, which differentiates it from its
parent compound, Fensulfothion, which contains a thione (P=S) group. The phosphorus center
is also bonded to two ethoxy groups and a 4-(methylsulfinyl)phenyl ester group.

The IUPAC name for Fensulfothion oxon is diethyl (4-methylsulfinylphenyl) phosphate.[1][2]
[3] Its chemical formula is C11H1705PS.[1][2][4][5]

Table 1: Physicochemical Properties of Fensulfothion Oxon
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Property Value Source

CAS Number 6552-21-2 [11[2][4]

Molecular Formula C11H1705PS [11[2][41[5]

Molecular Weight 292.29 g/mol [1112]14]

JUPAC Name Sf:;zlh(;;methylsuIfinylphenyl) G
CCOP(=0)

Canonical SMILES

(OCC)OC1=CC=C(C=C1)S(=
o)C

[1]

InChl Key

GNTVZNNILZKEIB-
UHFFFAOYSA-N

[1](2]

Synthesis and Metabolism

Fensulfothion oxon is formed in vivo and in the environment through the oxidative

desulfuration of its parent compound, Fensulfothion. This metabolic activation is a critical step,

as the oxon form is a more potent inhibitor of acetylcholinesterase.[6]

Diagram 1: Synthesis of Fensulfothion Oxon from Fensulfothion
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Caption: Oxidation of Fensulfothion to Fensulfothion oxon.

Experimental Protocols

The synthesis of Fensulfothion oxon is typically achieved through the oxidation of
Fensulfothion.[1]

o Chemical Oxidation: This method involves the use of oxidizing agents such as hydrogen
peroxide or potassium permanganate under controlled laboratory conditions. The reaction
selectively converts the thione (P=S) group of Fensulfothion to the oxon (P=0) group.[1]

 Biological Oxidation: Microbial systems capable of metabolizing Fensulfothion can also be
employed to produce Fensulfothion oxon.[1] This method is often used to study the
metabolic pathways of the parent compound.

Fensulfothion oxon is often analyzed as a residue in environmental and food samples. High-
performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS)
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and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) are
common methods for its detection and quantification.[1]

o Sample Preparation: Samples, such as baby food or herbal medicines, are first subjected to
an extraction process, typically using acetone.[1]

o Cleanup: The extract is then cleaned up using solid-phase extraction (SPE) with columns like
Sep-Pak C18 and DSC-NH2 to remove interfering substances.[1]

e Instrumentation: The cleaned extract is injected into an HPLC or UPLC system for
separation, followed by detection and quantification using a tandem mass spectrometer.[1]
Gas chromatography—tandem mass spectrometry (GC-MS/MS) is also utilized for the
analysis of pesticide residues in complex matrices like herbal medicines.[1]

Biological Activity and Mechanism of Action

The primary biological activity of Fensulfothion oxon is the inhibition of acetylcholinesterase
(AChE), an enzyme crucial for nerve function.[1] This inhibition is significantly more potent than
that of the parent Fensulfothion.[6]

The mechanism of action involves the phosphorylation of the serine hydroxyl group within the
catalytic triad of AChE.[1] This forms a stable, covalent bond between the phosphorus atom of
Fensulfothion oxon and the serine residue, rendering the enzyme inactive. The accumulation
of the neurotransmitter acetylcholine in synaptic clefts leads to overstimulation of the nervous
system, resulting in neurotoxicity.[1]

Diagram 2: Acetylcholinesterase Inhibition Pathway
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Caption: Inhibition of Acetylcholinesterase by Fensulfothion oxon.

Hydrolytic Detoxification

Hydrolysis is a key detoxification pathway for Fensulfothion oxon. The enzyme paraoxonase
1 (PON1) in serum can cleave the ester bonds of the oxon, leading to the formation of diethyl
phosphate and p-nitrophenol.[1] Genetic variants of human PONL1 exhibit different catalytic
efficiencies, with the Q192 isoform hydrolyzing Fensulfothion oxon at a rate 3.2 times faster
than the R192 variant.[1] In aquatic organisms, carboxylesterases in the liver and gills also
contribute to hydrolytic detoxification, although at slower rates.[1]
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Table 2: Comparative Hydrolysis Rates of Fensulfothion Oxon

Enzyme/Organism Hydrolysis Rate Fold Difference Source

Human PON1 (Q192

) 3.2x faster than R192 [1]
isoform)

Human PON1 (R192 0]

isoform)
Aquatic Organism 2-5 pmol/min/mg 1]
Carboxylesterases protein

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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